Cas no 1706434-82-3 (6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine)
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
- 1,5-Naphthyridine, 1,2,3,4-tetrahydro-6,8-dimethoxy-
-
- Inchi: 1S/C10H14N2O2/c1-13-8-6-9(14-2)12-7-4-3-5-11-10(7)8/h6,11H,3-5H2,1-2H3
- InChI Key: OASYOXJVGIBUPG-UHFFFAOYSA-N
- SMILES: N1C2C(=NC(OC)=CC=2OC)CCC1
Experimental Properties
- Density: 1.119±0.06 g/cm3(Predicted)
- Boiling Point: 343.1±42.0 °C(Predicted)
- pka: 6.70±0.20(Predicted)
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D280591-100mg |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine |
1706434-82-3 | 100mg |
$ 250.00 | 2022-06-05 | ||
| TRC | D280591-500mg |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine |
1706434-82-3 | 500mg |
$ 955.00 | 2022-06-05 | ||
| TRC | D280591-1g |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine |
1706434-82-3 | 1g |
$ 1455.00 | 2022-06-05 | ||
| Life Chemicals | F1957-0141-0.25g |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine |
1706434-82-3 | 95%+ | 0.25g |
$840.0 | 2023-09-06 | |
| Life Chemicals | F1957-0141-0.5g |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine |
1706434-82-3 | 95%+ | 0.5g |
$885.0 | 2023-09-06 | |
| Life Chemicals | F1957-0141-1g |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine |
1706434-82-3 | 95%+ | 1g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F1957-0141-2.5g |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine |
1706434-82-3 | 95%+ | 2.5g |
$2030.0 | 2023-09-06 | |
| Life Chemicals | F1957-0141-5g |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine |
1706434-82-3 | 95%+ | 5g |
$3050.0 | 2023-09-06 | |
| Life Chemicals | F1957-0141-10g |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine |
1706434-82-3 | 95%+ | 10g |
$4261.0 | 2023-09-06 |
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
Professional Introduction to 6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine (CAS No. 1706434-82-3)
6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine, identified by its Chemical Abstracts Service (CAS) number 1706434-82-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing nitrogen atoms. The presence of methoxy substituents at the 6th and 8th positions enhances its pharmacological potential, making it a subject of extensive study for its potential biological activities.
The molecular structure of 6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine consists of a saturated six-membered ring fused to a partially hydrogenated five-membered ring, both incorporating nitrogen atoms. This unique framework imparts distinct electronic and steric properties that are exploited in drug design. The methoxy groups not only influence the compound's solubility and metabolic stability but also serve as key pharmacophores that can interact with biological targets. Such structural features make it an attractive scaffold for developing novel therapeutic agents.
In recent years, there has been growing interest in tetrahydro-1,5-naphthyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. Studies have highlighted the potential of this class of compounds in modulating enzyme activity and receptor binding. Specifically, derivatives with methoxy substitutions have shown promise in inhibiting targets associated with inflammatory diseases and neurological disorders. The compound with the CAS number 1706434-82-3 is being explored as a precursor or analog in the synthesis of molecules that could interact with proteins such as kinases and transcription factors.
One of the most compelling aspects of 6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine is its versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to develop compounds with improved pharmacokinetic profiles and enhanced binding affinity. For instance, modifications at the 1-position and 5-position have been investigated to optimize interactions with specific biological pathways. The methoxy groups at positions 6 and 8 play a crucial role in fine-tuning these interactions by influencing electronic distribution and steric hindrance around the binding site.
The synthesis of 6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the methoxy groups efficiently while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the naphthyridine core structure. These synthetic advances have enabled researchers to explore a broader range of analogs and derivatives.
From a computational chemistry perspective, 6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine has been subjected to molecular modeling studies to elucidate its interactions with biological targets. Docking simulations have revealed that this compound can bind effectively to certain enzyme active sites by forming hydrogen bonds and hydrophobic interactions. The presence of methoxy groups enhances these interactions by providing additional binding pockets or modulating electron density near the target residues. Such insights are invaluable for designing next-generation drugs with improved efficacy.
Recent preclinical studies have demonstrated the potential therapeutic applications of derivatives related to CAS No. 1706434-82-3. These studies indicate that compounds based on this scaffold exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, there is evidence suggesting that they may have neuroprotective effects by inhibiting oxidative stress mechanisms associated with neurodegenerative diseases. Such findings underscore the importance of further investigating this class of compounds for treating chronic conditions.
The pharmaceutical industry has taken note of these promising results and is actively pursuing the development of drugs based on tetrahydro-1,5-naphthyridine derivatives. Several companies are conducting clinical trials to evaluate the safety and efficacy of novel agents derived from this scaffold in human subjects. The success of these trials could lead to the introduction of new treatments for diseases that currently lack effective therapeutic options.
In conclusion,6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine (CAS No. 1706434-82-3) represents a significant advancement in pharmaceutical research due to its structural versatility and potential biological activities。 Its role as a key intermediate in drug development underscores its importance in modern medicinal chemistry。 As research continues, further insights into its pharmacological properties will likely expand its applications across multiple therapeutic areas。 The ongoing exploration of this compound highlights its promise as a foundation for next-generation therapeutics。
1706434-82-3 (6,8-dimethoxy-1,2,3,4-tetrahydro-1,5-naphthyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)